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Compound of Interest

Compound Name: Polyoxin d

Cat. No.: B1220197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Polyoxin D zinc salt, a

biochemical fungicide, for use in agricultural research. This document details its mechanism of

action, presents its efficacy data against various plant pathogens, and offers detailed protocols

for experimental evaluation.

Introduction to Polyoxin D Zinc Salt
Polyoxin D zinc salt is a fungicide derived from the fermentation of the soil bacterium

Streptomyces cacaoi var. asoensis.[1] It is classified as a biochemical pesticide due to its

natural origin and specific, non-toxic mode of action against target fungi.[2][3] Its primary

application is the control of a range of fungal diseases on food crops, turf, and ornamentals.[4]

The zinc salt formulation is utilized to increase its persistence on plant surfaces compared to

the more water-soluble Polyoxin D.

Commercially, it is available in formulations such as Suspension Concentrates (SC) and Water

Dispersible Granules (WG), for example, 5% SC and 11.3% WDG.[5][6] It is recognized for its

unique mode of action, making it a valuable tool for resistance management programs in

integrated pest management (IPM).[1] Polyoxin D zinc salt is considered fungistatic rather

than fungicidal, as it inhibits fungal growth without directly killing the fungus.[5]

Mechanism of Action: Chitin Synthesis Inhibition
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The sole mode of action for Polyoxin D zinc salt is the inhibition of chitin synthase, a critical

enzyme in the fungal cell wall biosynthesis pathway.[1][4] Chitin, a polymer of N-

acetylglucosamine, is an essential structural component of the cell walls of most pathogenic

fungi but is absent in plants and mammals.[2][4]

Polyoxin D is a structural analog of UDP-N-acetylglucosamine (UDP-GlcNAc), the substrate

for chitin synthase.[2] By competitively inhibiting this enzyme, Polyoxin D zinc salt prevents the

formation of chitin chains. This disruption leads to incomplete cell wall formation, causing

hyphae to swell and rupture, ultimately halting fungal growth and infection.[2][7] This high

specificity makes it non-toxic to bacteria, animals, and plants.[4] It is classified under the

Fungicide Resistance Action Committee (FRAC) Code 19.[6]
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GFA: Glutamine-fructose-6-phosphate aminotransferase

GNA: Glucosamine-6-P N-acetyltransferase

AGM: Phosphoacetylglucosamine mutase

UAP: UDP-N-acetylglucosamine pyrophosphorylase
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Fungal chitin biosynthesis pathway and the inhibitory action of Polyoxin D zinc salt.

Data Presentation: Efficacy Against Plant Pathogens
The following tables summarize the quantitative efficacy of Polyoxin D zinc salt against various

fungal pathogens from in vitro and field studies.

Table 1: In Vitro Efficacy of Polyoxin D Zinc Salt Against Various Fungal Pathogens

Fungal
Pathogen

Host
Crop(s)

Assay Type
Efficacy
Metric

Value
(µg/mL or
ppm)

Reference(s
)

Rhizoctonia

solani

Rice,

Turfgrass

Mycelial

Growth
MIC ≤ 1.56 [2]

Botrytis

cinerea

(Sensitive)

Strawberry
Mycelial

Growth
EC₅₀ 0.59 - 2.27 [8]

Botrytis

cinerea

(Reduced

Sensitivity)

Strawberry
Mycelial

Growth
EC₅₀ 4.6 - 5.8 [8]

Alternaria

kikuchiana
Pear

Mycelial

Growth
MIC > 100 [2]

Alternaria

brassicicola
Brassicas

Spore

Germination
MIC 1.0 [2]

Cochliobolus

miyabeanus
Rice

Mycelial

Growth
MIC 6.25 [2]

Pyricularia

oryzae
Rice

Mycelial

Growth
MIC 25 [2]

Colletotrichu

m spp.
Peach

Mycelial

Growth
EC₅₀

Varies by

media
[9]
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MIC: Minimum Inhibitory Concentration; EC₅₀: Half Maximal Effective Concentration

Table 2: Field Efficacy of Polyoxin D Zinc Salt Formulations

Crop
Target
Disease(s
)

Pathogen
(s)

Formulati
on & Rate

Efficacy
Metric

Result
Referenc
e(s)

Grapes
Powdery

Mildew

Erysiphe

necator

5% SC @

600 mL/ha

% Disease

Control

(Bunches)

75.7% [6]

Grapes
Powdery

Mildew

Erysiphe

necator

5% SC @

600 mL/ha

% Yield

Increase

vs. Control

57.47% [6]

Potato,

Tomato
Early Blight

Alternaria

solani

5% SC @

537–926

mL/ha

Disease

Suppressio

n

Effective

(Preventati

ve)

[5]

Cucurbits

Powdery

Mildew,

Gummy

Stem Blight

Podosphae

ra xanthii,

Didymella

bryoniae

5% SC @

463-926

mL/ha

Disease

Control/Su

ppression

Effective

(Preventati

ve/Curative

)

[2][5]

Turfgrass

Brown

Patch, Leaf

Spot

Rhizoctoni

a solani,

Drechslera

poae

11.3%

WDG @

27 g/100

m²

Disease

Control

Effective

(Preventati

ve)

[5]

Ginseng
Botrytis

Blight

Botrytis

cinerea

5% SC @

611-1222

mL/1000 L

Disease

Control

Effective

(Preventati

ve)

[5]

Experimental Protocols
Detailed methodologies are crucial for accurate and reproducible results. The following are

generalized protocols for key experiments to evaluate the efficacy of Polyoxin D zinc salt.
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Start: Define Objectives
(e.g., EC50 determination)

1. Prepare Polyoxin D
Stock & Serial Dilutions

3. Perform Assay
(In Vitro, Detached Leaf, etc.)

2. Prepare Pathogen Inoculum
(Mycelial plugs or Spore suspension)

4. Incubate Under
Controlled Conditions

5. Collect Data
(e.g., Colony diameter, Lesion size)

6. Analyze Data
(e.g., Probit analysis for EC50)

End: Report Results
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1. Trial Design
(Randomized Complete Block)

2. Plot Setup & Crop Planting

3. Fungicide Application
(Based on protocol: rate, timing, interval)

4. Environmental & Disease Monitoring

5. Disease Assessment
(% Incidence, % Severity)

Re-application
if needed

6. Harvest & Yield Data Collection

7. Statistical Analysis (ANOVA)

8. Draw Conclusions on Efficacy

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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